4-Bromo-3-methoxy-N-methylbenzamide
Overview
Description
4-Bromo-3-methoxy-N-methylbenzamide is a chemical compound with the molecular formula C9H10BrNO2 and a molecular weight of 244.09 . It is also known by its IUPAC name 4-bromo-3-methoxy-N-methylbenzamide .
Molecular Structure Analysis
The InChI code for 4-Bromo-3-methoxy-N-methylbenzamide is 1S/C9H10BrNO2/c1-11-9(12)6-3-4-7(10)8(5-6)13-2/h3-5H,1-2H3,(H,11,12) . This code provides a specific description of the molecule’s structure, including the arrangement of atoms and bonds.Physical And Chemical Properties Analysis
The predicted boiling point of 4-Bromo-3-methoxy-N-methylbenzamide is 321.8±32.0 °C and its predicted density is 1.436±0.06 g/cm3 . The compound is typically stored at temperatures between 2-8°C .Scientific Research Applications
Photochemical Synthesis
Studies have demonstrated the use of related compounds in photochemical synthesis. For instance, irradiation of similar compounds led to the synthesis of narwedine-type enones, showcasing the potential of these compounds in photochemical reactions and organic synthesis (Kametani et al., 1972).
Photodynamic Therapy Applications
Research into zinc phthalocyanine derivatives, which include structural elements similar to 4-Bromo-3-methoxy-N-methylbenzamide, has shown promising results in photodynamic therapy for cancer treatment. These compounds display effective photosensitizing properties, making them suitable for use in medical applications targeting cancer cells (Pişkin et al., 2020).
Radioactive Tracer Development
Compounds structurally similar to 4-Bromo-3-methoxy-N-methylbenzamide have been used in developing radioactive tracers for gamma-emission tomography. These tracers have shown high affinity and selectivity for specific receptors, highlighting their potential in diagnostic imaging and neuroscience research (Mertens et al., 1994).
Chemical Synthesis of Heterocyclic Compounds
The synthesis of heterocyclic compounds, such as galanthamine, has been achieved through the oxidation of similar compounds. This demonstrates the utility of these compounds in the synthesis of complex organic molecules with potential pharmaceutical applications (Kametani et al., 1969).
Antioxidant and Anticancer Activities
Studies have explored the antioxidant and anticancer activities of bromophenol derivatives, which are structurally related to 4-Bromo-3-methoxy-N-methylbenzamide. These compounds have shown potential in the development of new therapeutic agents due to their significant biological activities (Dong et al., 2022).
Safety and Hazards
properties
IUPAC Name |
4-bromo-3-methoxy-N-methylbenzamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10BrNO2/c1-11-9(12)6-3-4-7(10)8(5-6)13-2/h3-5H,1-2H3,(H,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UHZULJYJIHUYNB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC(=O)C1=CC(=C(C=C1)Br)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10BrNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40674709 |
Source
|
| Record name | 4-Bromo-3-methoxy-N-methylbenzamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40674709 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
244.08 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Bromo-3-methoxy-N-methylbenzamide | |
CAS RN |
1072944-34-3 |
Source
|
| Record name | 4-Bromo-3-methoxy-N-methylbenzamide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1072944-34-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-Bromo-3-methoxy-N-methylbenzamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40674709 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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